Cas no 129051-71-4 (Uridine,5-[(formyloxy)methyl]- (9CI))

Uridine,5-[(formyloxy)methyl]- (9CI) structure
129051-71-4 structure
Product Name:Uridine,5-[(formyloxy)methyl]- (9CI)
CAS No:129051-71-4
MF:C11H14N2O8
MW:302.237463474274
CID:202428
PubChem ID:124466
Update Time:2025-04-19

Uridine,5-[(formyloxy)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,5-[(formyloxy)methyl]- (9CI)
    • 5-[(Formyloxy)methyl]uridine
    • 5-formyloxymethyluridine
    • Uridine, 5-((formyloxy)methyl)-
    • 5-[(Formyloxy)methyl]-4-hydroxy-1-pentofuranosylpyrimidin-2(1H)-one
    • SCHEMBL16431103
    • DTXSID70926288
    • [1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]methyl formate
    • 129051-71-4
    • Inchi: 1S/C11H14N2O8/c14-2-6-7(16)8(17)10(21-6)13-1-5(3-20-4-15)9(18)12-11(13)19/h1,4,6-8,10,14,16-17H,2-3H2,(H,12,18,19)/t6-,7-,8-,10-/m1/s1
    • InChI Key: JZTZVTCZKZHFNF-FDDDBJFASA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(COC=O)=C1)=O)=O)O)O

Computed Properties

  • Exact Mass: 302.07502
  • Monoisotopic Mass: 302.07501541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 145.63
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